Cas no 2161550-41-8 (3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid
• CAS No: 2161550-41-8
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6273743
• PubChem ID: 165961766
• Update Time: 2025-11-03

3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid
• EN300-1284459
• 3-{[(tert-butoxy)carbonyl]amino}-3-cyclohexylbutanoic acid
• 2161550-41-8

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-15(4,10-12(17)18)11-8-6-5-7-9-11/h11H,5-10H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： OYFKFCDDQAKHAK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C)(CC(=O)O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid (CAS No. 2161550-41-8)

3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid (CAS No. 2161550-41-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protecting group and cyclohexyl moiety, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure combines a carboxylic acid functionality with a Boc-protected amine, making it a valuable building block for peptide synthesis and drug discovery.

In recent years, the demand for Boc-protected amino acids like 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly exploring its applications in the design of peptide-based therapeutics, which are gaining traction for their high specificity and reduced side effects compared to traditional small-molecule drugs. This compound’s cyclohexyl group also contributes to enhanced lipophilicity, a property highly sought after in the development of CNS-targeting drugs.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid involves multi-step organic reactions, including Boc protection of the amine group and subsequent functionalization of the butanoic acid backbone. Its CAS No. 2161550-41-8 is frequently searched in chemical databases, reflecting its importance in academic and industrial research. The compound’s stability under acidic conditions, owing to the Boc group, makes it particularly useful in reactions requiring selective deprotection.

From an SEO perspective, users often search for terms like "Boc-protected cyclohexylbutanoic acid synthesis", "CAS 2161550-41-8 applications", or "peptide intermediate suppliers". These queries highlight the growing interest in niche chemical intermediates for drug development. Additionally, the rise of AI-driven drug discovery has further amplified the need for high-purity building blocks like this compound, as machine learning models increasingly predict novel peptide structures.

In the context of sustainability, 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid aligns with the trend toward green chemistry. Researchers are optimizing its synthesis to minimize waste and reduce reliance on hazardous reagents, addressing environmental concerns while maintaining yield efficiency. This focus on sustainable synthetic routes is a key topic in modern organic chemistry forums and publications.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify the purity and identity of CAS No. 2161550-41-8. Quality control is paramount, as impurities can significantly impact downstream applications in pharmaceutical formulations. Suppliers often provide detailed certificates of analysis (CoA) to meet regulatory standards, a practice highly valued by end-users.

In summary, 3-{(tert-butoxy)carbonylamino}-3-cyclohexylbutanoic acid (CAS No. 2161550-41-8) represents a critical tool in modern medicinal chemistry. Its dual functionality, stability, and compatibility with peptide synthesis protocols ensure its continued relevance in both academic and industrial settings. As the demand for targeted therapies grows, this compound will likely remain a cornerstone in the development of next-generation pharmaceuticals.